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Compound of Interest

Compound Name: Styrene

Cat. No.: B137428 Get Quote

An In-depth Technical Guide to Styrene

This guide provides a comprehensive overview of styrene, a crucial aromatic monomer in the

polymer industry. It is intended for researchers, scientists, and professionals in drug

development and materials science, offering detailed information on its chemical and physical

properties, industrial production, polymerization, and analytical methods.

Chemical Identity and Properties
Styrene, also known as ethenylbenzene, phenylethene, or vinylbenzene, is an organic

compound with the chemical formula C₈H₈.[1] It consists of a vinyl group attached to a benzene

ring.[1] The CAS Registry Number for styrene is 100-42-5.[2][3]

Physical and Chemical Properties
Styrene is a colorless, oily liquid that evaporates easily and has a sweet, aromatic odor at low

concentrations.[1] Key quantitative properties of styrene are summarized in Table 1.

Table 1: Physical and Chemical Properties of Styrene
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Property Value

Molecular Formula C₈H₈[2][3]

CAS Number 100-42-5[2][3]

Molar Mass 104.15 g/mol [1]

Appearance Colorless, oily liquid[1][2]

Density 0.909 g/cm³ (at 20°C)[1][2]

Melting Point -30.6 °C[2]

Boiling Point 145 °C[1][2]

Solubility in Water 0.03% (at 20°C)[1]

Vapor Pressure 5 mmHg (at 20°C)[1]

Flash Point 31 °C[2]

Refractive Index (nD) 1.5469[1]

Spectroscopic Data
Spectroscopic data is essential for the identification and quantification of styrene.

Table 2: Spectroscopic Data for Styrene

Technique Key Features

UV-Vis Spectroscopy
Strong absorption between 220 nm and 255 nm,

with a peak absorbance at 245 nm.[4]

IR Spectroscopy

Shows characteristic peaks for aromatic C-H

and C=C stretching, as well as vinyl group

vibrations.[4]

¹H NMR Spectroscopy
Provides distinct signals for the vinyl protons

and the aromatic protons of the benzene ring.[5]
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Industrial Production of Styrene
The vast majority of styrene is produced industrially from ethylbenzene, which is synthesized

from the alkylation of benzene with ethylene.[3][6] The most common method for styrene
production is the catalytic dehydrogenation of ethylbenzene.[3][7]

Production Workflow
The industrial production of styrene is a multi-step process, often integrating the synthesis of

ethylbenzene. The general workflow is depicted below.
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Industrial Production of Styrene
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Caption: Workflow for the industrial production of styrene from benzene and ethylene.

Experimental Protocol: Dehydrogenation of
Ethylbenzene
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This section details the industrial-scale conversion of ethylbenzene to styrene.

Feed Preparation: High-purity ethylbenzene is vaporized and mixed with superheated steam

(up to 600-650°C).[3][6][7] The steam serves as a heat source and a diluent.[3]

Catalytic Dehydrogenation: The ethylbenzene and steam mixture is passed through a fixed-

bed reactor containing an iron(III) oxide catalyst, often promoted with potassium.[3][6] The

reaction is endothermic and reversible.

Reaction Conditions: The reaction is typically carried out at temperatures between 550°C

and 650°C and under vacuum or at low pressure (1-2 atmospheres).[3]

Quenching and Separation: The hot effluent gas from the reactor is cooled. The condensed

mixture is then separated into vent gas, condensate, and crude styrene.[8]

Purification: The crude styrene is purified through a series of distillation columns to separate

it from unreacted ethylbenzene (which is recycled) and byproducts like benzene and toluene.

[7] A polymerization inhibitor is added to prevent the thermal polymerization of styrene
during distillation.[6]

Polymerization of Styrene
Styrene is the monomer precursor to polystyrene, a widely used plastic. The polymerization is

typically a free-radical addition polymerization.[2][9]

Mechanism of Free-Radical Polymerization
The free-radical polymerization of styrene proceeds in three main steps: initiation, propagation,

and termination.[9][10] An initiator, such as benzoyl peroxide, is used to start the reaction.[2]
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Free-Radical Polymerization of Styrene
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Caption: The three stages of free-radical polymerization of styrene.
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Experimental Protocol: Laboratory Scale Polystyrene
Synthesis
This protocol describes a typical laboratory procedure for the free-radical polymerization of

styrene.

Monomer Purification: Styrene monomer is washed with an aqueous sodium hydroxide

solution to remove the inhibitor (such as 4-tert-butylcatechol), then washed with distilled

water, dried over a suitable drying agent (e.g., anhydrous calcium chloride), and distilled

under reduced pressure.

Initiator Addition: A specific amount of an initiator, such as benzoyl peroxide (e.g., 200 mg), is

dissolved in the purified styrene monomer.[2]

Polymerization: The mixture is heated in a reaction vessel (e.g., a sealed tube or a flask with

a condenser) in a water or oil bath at a controlled temperature (e.g., 80-90°C).[2] The

reaction is allowed to proceed for several hours. The viscosity of the solution will increase as

polymerization occurs.[2]

Isolation of Polystyrene: The resulting viscous solution is cooled. The polymer can be

precipitated by pouring the solution into a non-solvent, such as methanol.

Purification and Drying: The precipitated polystyrene is collected by filtration, washed with

the non-solvent to remove any unreacted monomer and initiator, and then dried in a vacuum

oven at a moderate temperature.

Analytical Methods
Gas chromatography (GC) is a standard and effective method for determining the purity of

styrene and for quantifying residual styrene monomer in various samples.[11]

Experimental Protocol: Analysis of Styrene by Gas
Chromatography
This protocol outlines a general procedure for the analysis of styrene using capillary gas

chromatography.[12]
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Sample Preparation:

An internal standard (e.g., n-heptane) is added to a known mass of the styrene sample.

[12]

For calibration, a mixture is prepared with a known high purity of styrene and the

expected impurities at their approximate concentrations.[12]

Instrumentation: A gas chromatograph equipped with a capillary column and a flame

ionization detector (FID) is used.[11]

Chromatographic Conditions:

Column: A suitable capillary column (e.g., one with a non-polar stationary phase).

Carrier Gas: Helium or nitrogen.

Temperatures: The injector, detector, and oven temperatures are optimized to achieve

good separation of styrene from its impurities.

Injection: A small volume (e.g., 1-2 µL) of the prepared sample is injected into the gas

chromatograph.[13]

Data Analysis:

The peak areas of the impurities and the internal standard are measured.

The concentration of each impurity is calculated based on its response factor relative to

the internal standard.[12]

The purity of styrene is determined by subtracting the sum of the concentrations of all

impurities from 100%.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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